Cas no 26542-68-7 (Thiazolo[3,2-b][1,2,4]triazole, 2,6-dimethyl-)

Thiazolo[3,2-b][1,2,4]triazole, 2,6-dimethyl- is a heterocyclic compound featuring a fused thiazole and triazole ring system with methyl substituents at the 2 and 6 positions. This structure imparts notable stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework enhances binding affinity in medicinal chemistry applications, particularly in the development of bioactive molecules. The methyl groups contribute to improved lipophilicity, facilitating membrane permeability in drug design. This compound is also utilized in materials science for its electron-rich properties, enabling applications in optoelectronic materials. High purity and consistent synthesis protocols ensure reproducibility for research and industrial use.

Thiazolo[3,2-b][1,2,4]triazole, 2,6-dimethyl- structure

26542-68-7 structure

Product Name:Thiazolo[3,2-b][1,2,4]triazole, 2,6-dimethyl-

CAS No:26542-68-7

MF:C₆H₇N₃S

MW:153.204879045486

CID:1427724

PubChem ID:10931640

Update Time:2025-06-07

Thiazolo[3,2-b][1,2,4]triazole, 2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

- Thiazolo[3,2-b][1,2,4]triazole, 2,6-dimethyl-
- AKOS026669588
- 26542-68-7
- 2,6-Dimethylthiazolo[3,2-b][1,2,4]triazole
- CS-0067184
- D73360
- SCHEMBL16785590
- 2,6-dimethyl-[1,3]thiazolo[3,2-b][1,2,4]triazole
- Inchi： 1S/C6H7N3S/c1-4-3-10-6-7-5(2)8-9(4)6/h3H,1-2H3
- InChI Key： XTZJEHHMCQJAIT-UHFFFAOYSA-N
- SMILES： S1C=C(C)N2C1=NC(C)=N2

Computed Properties

Exact Mass: 153.03621
Monoisotopic Mass: 153.03606841g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 58.4Å²

Experimental Properties

PSA: 30.19

Thiazolo[3,2-b][1,2,4]triazole, 2,6-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM338353-1g	2,6-Dimethylthiazolo[3,2-b][1,2,4]triazole	26542-68-7	95%+	1g	$556	2024-07-28
Chemenu	CM338353-5g	2,6-Dimethylthiazolo[3,2-b][1,2,4]triazole	26542-68-7	95%+	5g	$2222	2024-07-28
Chemenu	CM338353-1g	2,6-Dimethylthiazolo[3,2-b][1,2,4]triazole	26542-68-7	95%+	1g	$903	2021-08-18
Chemenu	CM338353-5g	2,6-Dimethylthiazolo[3,2-b][1,2,4]triazole	26542-68-7	95%+	5g	$2889	2021-08-18